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Compound Name: Hydantoin, 1-nitro-

Cat. No.: B3350469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and known properties

of 1-nitrohydantoin. The information is compiled from available scientific literature to assist

researchers and professionals in the fields of medicinal chemistry and drug development. This

document details the synthetic protocol, physicochemical properties, and stability of 1-

nitrohydantoin, presenting quantitative data in accessible formats and illustrating key processes

with diagrams.

Introduction
1-Nitrohydantoin is a derivative of hydantoin, a heterocyclic compound. While the broader class

of hydantoins has been explored for various pharmacological activities, 1-nitrohydantoin itself is

primarily of interest from a chemical standpoint, particularly concerning its synthesis and

stability. Its utility as a potential pharmaceutical agent or intermediate is not well-documented in

publicly available literature. This guide focuses on the fundamental chemistry of 1-

nitrohydantoin.

Synthesis of 1-Nitrohydantoin
The primary method for the synthesis of 1-nitrohydantoin is the direct nitration of hydantoin

using a mixed acid system of fuming nitric acid and concentrated sulfuric acid. This electrophilic

substitution reaction introduces a nitro group at the N-1 position of the hydantoin ring.
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Experimental Protocol
The following protocol is adapted from a method described in the Journal of the American

Chemical Society.

Materials:

Hydantoin

Fuming Nitric Acid (90%)

Concentrated Sulfuric Acid (98%)

Ice

Distilled Water

Ethanol

Procedure:

In a flask submerged in an ice-salt bath to maintain a temperature of 0-5 °C, slowly add 10

grams of hydantoin to 100 grams of a chilled mixture of equal parts fuming nitric acid and

concentrated sulfuric acid.

Stir the mixture mechanically while maintaining the temperature at 0-5 °C until all the

hydantoin has dissolved.

Continue stirring for an additional 30 minutes at this temperature.

Pour the reaction mixture slowly onto 500 grams of crushed ice with constant stirring.

Allow the ice to melt, during which time the 1-nitrohydantoin will precipitate out of the

solution.

Collect the crude product by filtration.

Purify the crude 1-nitrohydantoin by recrystallizing from a minimal amount of hot ethanol.
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Dry the purified crystals. The expected yield of pure 1-nitrohydantoin is approximately 60-

70%.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of 1-

nitrohydantoin.
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Synthesis and Purification Workflow for 1-Nitrohydantoin

Preparation of Nitrating Mixture
(Fuming HNO3 + Conc. H2SO4)

Cooling of Nitrating Mixture
(0-5 °C)

Slow Addition of Hydantoin
(with stirring at 0-5 °C)

Reaction Stirring
(30 minutes at 0-5 °C)

Quenching
(Pouring onto crushed ice)

Precipitation of 1-Nitrohydantoin

Filtration to Collect Crude Product

Recrystallization from Hot Ethanol

Drying of Pure Crystals

Final Product: 1-Nitrohydantoin

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-nitrohydantoin.
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Physicochemical Properties
The physicochemical properties of 1-nitrohydantoin have been characterized to some extent.

The available quantitative data is summarized in the table below.

Property Value Notes

Molecular Formula C₃H₃N₃O₄ -

Molecular Weight 145.08 g/mol -

Melting Point 162-163 °C Decomposes upon melting.

pKa 3.85
Exhibits acidic properties due

to the N-H proton.

Appearance Crystalline solid -

Solubility Data not available Known to be unstable in water.

Spectral Data (IR, NMR, UV-

Vis)
Data not available in detail

Spectroscopic methods have

been used for characterization,

but specific peak data is not

readily available in the

literature.

Stability and Reactivity
A key characteristic of 1-nitrohydantoin is its limited stability, particularly in aqueous solutions.

Hydrolysis: 1-Nitrohydantoin is susceptible to hydrolysis, especially under neutral or basic

conditions, leading to the opening of the hydantoin ring.

Thermal Stability: The compound decomposes upon melting, indicating limited thermal

stability.

Acidity: The presence of the nitro group enhances the acidity of the remaining N-H proton (at

the 3-position) compared to unsubstituted hydantoin. The pKa of 3.85 indicates it is a

moderately weak acid.
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Biological Properties and Signaling Pathways
Extensive searches of scientific literature did not yield any significant information regarding the

biological activity of 1-nitrohydantoin. There is no available data on its pharmacological effects,

mechanism of action, or any associated signaling pathways. The focus of the available

research is on its synthesis and chemical properties.

Conclusion
1-Nitrohydantoin is a chemically interesting molecule whose synthesis is straightforward via the

nitration of hydantoin. Its properties are marked by acidic character and notable instability in

aqueous media. While the synthesis and basic physicochemical characteristics are

documented, a comprehensive profile, including detailed spectral data, quantitative solubility,

and particularly any biological activity, remains largely unreported in the accessible scientific

literature. For researchers in drug development, while the hydantoin scaffold is of significant

interest, 1-nitrohydantoin itself does not currently have a defined biological role. Future

investigations would be required to explore any potential pharmacological applications.

To cite this document: BenchChem. [Synthesis and Properties of 1-Nitrohydantoin: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3350469#synthesis-and-properties-of-1-
nitrohydantoin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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